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Compound of Interest

Compound Name: Triethyl silane

Cat. No.: B7724728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety precautions and detailed handling protocols for

the use of triethylsilane in a laboratory setting. Triethylsilane is a valuable reducing agent in

organic synthesis; however, its flammability and reactivity necessitate strict adherence to safety

procedures to mitigate risks. This document outlines the necessary measures for safe storage,

handling, and emergency response, and includes detailed experimental protocols for its use

and subsequent quenching.

Hazard Identification and Chemical Profile
Triethylsilane is a highly flammable liquid and vapor that can form explosive mixtures with air.

[1][2][3] It is crucial to handle this reagent in a well-ventilated area, away from all sources of

ignition.[1][2][3][4] While considered to have low toxicity, it can be harmful if inhaled, ingested,

or if it comes into contact with skin or eyes.[4] Upon thermal decomposition, it may produce

toxic gases.[4]

GHS Classification
Flammable liquids: Category 2[2]

Acute aquatic toxicity: Category 3[2]

Chronic aquatic toxicity: Category 3[2]
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Signal Word: Danger[2]

Hazard Statements:

H225: Highly flammable liquid and vapor.[2][3]

H412: Harmful to aquatic life with long-lasting effects.[2][3]

Quantitative Data Summary
The following tables provide a summary of the key quantitative data for triethylsilane.

Table 1: Physical and Chemical Properties
Property Value Reference

Molecular Formula C₆H₁₆Si [5]

Molar Mass 116.28 g/mol [3][6]

Appearance Colorless liquid [5][6]

Boiling Point 107-108 °C [6]

Density 0.726 g/mL [5]

Flash Point
Information not available in

search results

Solubility

Insoluble in water; soluble in

non-polar solvents,

hydrocarbons, halocarbons,

and ethers.

[7]

Table 2: Exposure Limits
Agency Limit Reference

OSHA PEL Not available [2]

NIOSH REL Not available [2]

ACGIH TLV Not available [2]
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Detailed Experimental Protocols
General Handling and Dispensing Protocol
This protocol outlines the standard procedure for safely handling and dispensing triethylsilane

in a laboratory setting.

Workflow for Safe Handling and Dispensing
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Preparation

Dispensing

Post-Dispensing

Don appropriate PPE:
- Nitrile or neoprene gloves
- Chemical safety goggles
- Flame-retardant lab coat

Ensure fume hood is operational
and free of clutter.

Gather all necessary equipment:
- Grounded dispensing setup
- Inert gas source (N₂ or Ar)

- Clean, dry glassware

Ground the triethylsilane container
and receiving vessel.

Purge the receiving vessel
with inert gas.

Transfer the required amount of
triethylsilane via cannula or syringe.

Seal the receiving vessel and the
original container under inert gas.

Quench any residual triethylsilane
in the transfer equipment (see Protocol 3.3).

Decontaminate all glassware
and equipment.

Return the triethylsilane container
to a cool, dry, well-ventilated storage area.

Click to download full resolution via product page

Caption: Workflow for the safe handling and dispensing of triethylsilane.
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Methodology:

Preparation:

Don appropriate Personal Protective Equipment (PPE), including nitrile or neoprene

gloves, chemical safety goggles, and a flame-retardant lab coat.[1]

Ensure the fume hood is operational and the sash is at the appropriate height.

Assemble all necessary equipment, including a grounded dispensing setup, a source of

inert gas (e.g., nitrogen or argon), and clean, dry glassware.

Dispensing:

Properly ground the triethylsilane container and the receiving vessel to prevent static

discharge.[1]

Purge the receiving vessel with an inert gas to create an oxygen-free atmosphere.

Using a cannula or a syringe, transfer the desired amount of triethylsilane.

Once the transfer is complete, seal both the receiving vessel and the original container

under an inert gas atmosphere.

Post-Dispensing:

Quench any residual triethylsilane in the transfer equipment as described in the quenching

protocol below.

Thoroughly decontaminate all glassware and equipment.

Return the triethylsilane container to a designated cool, dry, and well-ventilated storage

area, away from incompatible materials.[2]

Protocol for a Representative Reaction: Reductive
Deoxygenation
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This protocol details the use of triethylsilane in a common reductive deoxygenation reaction, as

exemplified by the reduction of a sulfoxide to a sulfide.

Workflow for Reductive Deoxygenation
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Reaction Setup

Reaction

Workup and Purification

Assemble dry glassware under
inert atmosphere (N₂ or Ar).

Add the sulfoxide substrate and
an anhydrous solvent (e.g., DCM).

Cool the reaction mixture
to the desired temperature (e.g., 0 °C).

Slowly add triethylsilane to the
reaction mixture via syringe.

Add trifluoroacetic acid (TFA)
dropwise.

Stir the reaction mixture at the
specified temperature.

Monitor the reaction progress
by TLC or GC.

Quench the reaction with a
saturated aqueous solution (e.g., NaHCO₃).

Extract the product with an
organic solvent (e.g., ethyl acetate).

Dry the organic layer over
anhydrous Na₂SO₄.

Purify the crude product by
column chromatography.

Click to download full resolution via product page

Caption: Experimental workflow for a typical reductive deoxygenation using triethylsilane.
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Methodology:

Reaction Setup:

Assemble dry glassware under an inert atmosphere of nitrogen or argon.

To the reaction flask, add the sulfoxide substrate and an anhydrous solvent such as

dichloromethane (DCM).

Cool the reaction mixture to the desired temperature (e.g., 0 °C) using an ice bath.

Reaction:

Slowly add triethylsilane to the stirred reaction mixture via a syringe.

Carefully add trifluoroacetic acid (TFA) dropwise to the mixture.

Allow the reaction to stir at the specified temperature and monitor its progress using an

appropriate analytical technique such as Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Workup and Purification:

Once the reaction is complete, carefully quench the reaction by the slow addition of a

saturated aqueous solution, such as sodium bicarbonate, until gas evolution ceases.

Transfer the mixture to a separatory funnel and extract the product with a suitable organic

solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, and then dry over anhydrous sodium

sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Protocol for Quenching Unreacted Triethylsilane
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This protocol provides a safe and effective method for quenching unreacted triethylsilane in a

reaction mixture or as a waste stream.

Logical Flow for Quenching Triethylsilane
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Start: Unreacted Triethylsilane
in an appropriate solvent (e.g., Toluene)

Cool the mixture to 0 °C
in an ice bath.

Slowly and cautiously add
isopropanol or ethanol.

Observe for gas evolution (H₂).
If vigorous, slow the addition.

Continue addition until gas
evolution subsides.

Slowly add water to the mixture.

Neutralize with a dilute acid
(e.g., 1M HCl) to a neutral pH.

Dispose of the neutralized mixture
as aqueous waste.
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Hazard Assessment

Required PPE

Task: Handling Triethylsilane

Flammable Liquid Chemical Splash Hazard Inhalation Hazard

Flame-Retardant Lab Coat Chemical Safety Goggles Nitrile or Neoprene Gloves Respirator (if ventilation is inadequate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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